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Compound of Interest

Compound Name: Sodium trimethoxyborohydride

Cat. No.: B096778 Get Quote

Essential Safety and Handling Guide for Sodium
Trimethoxyborohydride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of Sodium trimethoxyborohydride, ensuring the well-being of laboratory personnel

and compliance with safety regulations. Adherence to these procedures is vital due to the

compound's hazardous properties.

Sodium trimethoxyborohydride is a flammable solid that reacts violently with water, releasing

flammable gas. It is harmful if swallowed, inhaled, or in contact with skin, and can cause

serious eye and skin irritation.[1] Always handle this chemical with the utmost care and under

controlled conditions.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following equipment is

mandatory when handling Sodium trimethoxyborohydride:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[2]

Protects against dust,

splashes, and vapors that can

cause serious eye irritation or

damage.[1][2]

Hand Protection

Compatible chemical-resistant

gloves (e.g., Nitrile or

Neoprene rubber).[3][4]

Prevents skin contact, which

can be harmful.[1] Inspect

gloves for integrity before each

use.

Respiratory Protection

A NIOSH-approved respirator

is necessary if exposure limits

are exceeded or if irritation

occurs.[1] For spill clean-up, a

self-contained breathing

apparatus (SCBA) is required.

[1]

Protects against inhalation of

harmful dust and vapors.[1][3]

Skin and Body Protection

A flame-resistant or retardant

lab coat, fully buttoned, with

sleeves of sufficient length to

prevent skin exposure.[3] Wear

full-length pants and closed-

toe shoes.[3] For spills,

disposable coveralls are

recommended.[1]

Provides a barrier against

accidental skin contact and

protects from fire hazards.

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following workflow is crucial for safe handling.
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Preparation
- Verify fume hood and safety shower/eyewash functionality.

- Assemble all necessary PPE and materials.

Handling
- Handle exclusively in a chemical fume hood or glove box under inert gas (e.g., nitrogen).

- Ground/bond container and receiving equipment.

Storage
- Store in a tightly closed container in a dry, well-ventilated area.

- Keep away from heat, sparks, and open flames.

Waste Disposal
- Collect waste in a designated, labeled container.

- Dispose of through a licensed professional waste disposal service.

Click to download full resolution via product page

Figure 1. A logical workflow for the safe handling of Sodium trimethoxyborohydride.

Experimental Protocol:

Preparation: Before handling, ensure a certified chemical fume hood is operational and an

emergency eyewash station and safety shower are accessible.[3] Put on all required PPE as

detailed in the table above.

Handling: Conduct all operations involving Sodium trimethoxyborohydride within a

chemical fume hood or a glove box under an inert atmosphere.[1][3] Use explosion-proof

electrical equipment.[1] Avoid creating dust.[2][3] Keep away from water and other

incompatible materials such as strong oxidizing agents, alcohols, and acids.[1]

Storage: Store the compound in a tightly sealed container in a dry, well-ventilated location,

under an inert gas like nitrogen.[1][2] The storage area should be kept clear of heat sources

and ignition points.[1]

Disposal: All waste containing Sodium trimethoxyborohydride must be treated as

hazardous. Contact a licensed professional waste disposal service for proper disposal in

accordance with federal, state, and local regulations.[1]

Emergency Response Plan
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Immediate and appropriate action is critical in the event of an emergency.

Exposure Event

Skin Contact
- Immediately wash with plenty of soap and water.

- Remove contaminated clothing.

Eye Contact
- Rinse cautiously with water for several minutes.

- Remove contact lenses, if present and easy to do. Continue rinsing.

Inhalation
- Move to fresh air.

- Seek medical attention if breathing is difficult.

Ingestion
- Call a poison center or doctor immediately.

- Do NOT induce vomiting.

Spill
- Evacuate the area.

- Remove ignition sources.
- Cover with inert, dry material (sand, vermiculite).

Seek Immediate Medical Attention

Click to download full resolution via product page

Figure 2. An emergency response flowchart for incidents involving Sodium
trimethoxyborohydride.

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If skin

irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do so. Continue rinsing and get immediate medical attention.[1]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[1] If breathing becomes difficult, contact a physician.[1]

Ingestion: If swallowed, call a poison control center or doctor immediately.[1] Do not induce

vomiting.[1]

Spill and Leak Procedures:
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In case of a spill, evacuate unprotected personnel.[1] Remove all sources of ignition.[1] Wear a

self-contained breathing apparatus, rubber boots and gloves, and disposable coveralls.[1]

Cover the spill with an inert material such as sand, vermiculite, or diatomite.[1] Collect the

absorbed material into a container for disposal.[1] Ventilate the area and wash the spill site

after the material pickup is complete.[1] Do not use water to clean up the spill.

Fire Fighting Measures:

Use carbon dioxide, dry chemical powder, or alcohol-resistant foam to extinguish a fire.[1] Do

not use water spray.[1] Firefighters should wear a self-contained breathing apparatus and full

protective impervious suit.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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